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Compound of Interest

Compound Name: Glycol dimercaptoacetate

Cat. No.: B089767 Get Quote

Essential Safety and Handling Guide for Glycol
Dimercaptoacetate
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Glycol dimercaptoacetate (CAS: 123-81-9). The following

procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory operations.

Glycol dimercaptoacetate is a colorless to pale yellow liquid with a distinct stench.[1] It is

recognized as harmful if swallowed, in contact with skin, or if inhaled.[2][3] It causes serious

eye and skin irritation and may cause respiratory irritation.[3][4][5] The compound is also air-

sensitive.[6]

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to prevent

exposure.
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Protection Type Specific Recommendations Standards/Reference

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles. A face shield is also

recommended.

OSHA 29 CFR 1910.133 or

European Standard EN166.[6]

Skin Protection

Wear appropriate chemical-

resistant gloves (e.g., Butyl,

Nitrile, Neoprene, Viton). Wear

appropriate protective clothing,

including a lab coat and an

impervious apron, to prevent

skin exposure.[5][6][7]

Consult glove manufacturer's

resistance data.

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood.[4][6] If ventilation is

insufficient, a respiratory

protection program must be

followed. A chemical respirator

with an organic vapor cartridge

may be required.[5]

OSHA 29 CFR 1910.134 and

ANSI Z88.2 requirements or

European Standard EN 149.[6]

Operational Plan: Step-by-Step Handling Procedure
Adherence to the following workflow is critical for minimizing risk during the handling of Glycol
dimercaptoacetate.
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1. Preparation

2. Handling

3. Storage 4. Disposal

Review Safety Data Sheet (SDS)

Ensure Eyewash & Safety Shower are Accessible [1, 7]

Work in a Well-Ventilated Area (Fume Hood) [1, 2]

Don all Required PPE

Handle Under an Inert Atmosphere [1]

Proceed to Handling

Avoid Contact with Skin, Eyes, and Clothing [1, 7]

Keep Container Tightly Closed When Not in Use [1, 2]

Store in a Tightly Closed Container [1, 2]

After Use

Segregate Waste

Generate Waste

Store in a Cool, Dry, Well-Ventilated Area [1, 2]

Store Away from Incompatible Materials (Air, Strong Bases, Oxidizing Agents) [1]

Label Hazardous Waste Container

Dispose of According to Institutional and Local Regulations [2, 5, 7]

Click to download full resolution via product page

Workflow for Safe Handling of Glycol Dimercaptoacetate.
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Emergency Protocols
Immediate and appropriate responses to spills or exposures are critical.

Spill Response:

Evacuate: Evacuate non-essential personnel from the immediate spill area.[8]

Ventilate: Ensure the area is well-ventilated.[6][8]

Contain: Absorb the spill with an inert, non-combustible material such as vermiculite, sand,

or earth.[5][6]

Collect: Wearing appropriate PPE, collect the absorbed material into a suitable, closed

container for hazardous waste disposal.[5][6]

Clean: Clean the spill site thoroughly after material pickup is complete.[5]

Report: Report the incident to the appropriate safety personnel.

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[5][6]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing and shoes. Get medical aid if irritation

occurs.[5][6]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[6]

Disposal Plan
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All waste containing Glycol dimercaptoacetate must be treated as hazardous waste.

Classification: Chemical waste generators must determine if the discarded chemical is

classified as a hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and

consult state and local regulations for complete classification.[6]

Collection: Collect waste material and contaminated items (e.g., gloves, absorbent material)

in a designated, properly labeled, and sealed container.

Storage: Store waste containers in a designated, well-ventilated area, away from

incompatible materials, awaiting pickup by a licensed waste disposal service.[5]

Disposal: Dispose of the contents and container in accordance with all applicable local,

regional, national, and international regulations.[2][4][5] The final waste code should be

assigned in discussion between the user, the producer, and the waste disposal company.[5]

Safety and Physical Data
The following table summarizes key quantitative data for Glycol dimercaptoacetate.

Property Value Reference

Acute Toxicity (Oral, Rat LD50) 330 mg/kg [6]

Boiling Point 137-139 °C @ 2 mm Hg [3][9]

Density 1.313 g/mL at 25 °C [9]

Flash Point > 110 °C (> 230 °F) [3]

Solubility in Water 20 g/L [4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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